N-[1-[5-(3-Fluorophenyl)-1,3,4-thiadiazol-2-yl]ethyl]oxirane-2-carboxamide

• IUPAC Name: N-[1-[5-(3-fluorophenyl)-1,3,4-thiadiazol-2-yl]ethyl]oxirane-2-carboxamide
• InChI: InChI=1S/C13H12FN3O2S/c1-7(15-11(18)10-6-19-10)12-16-17-13(20-12)8-3-2-4-9(14)5-8/h2-5,7,10H,6H2,1H3,(H,15,18)
• InChI Key: GNLYJOWIIPBVGT-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NN=C(S1)C2=CC(=CC=C2)F)NC(=O)C3CO3
• Molecular Formula: C13H12FN3O2S
• Molecular Weight: 293.32 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a potential for stereochemistry. The fluorophenyl and thiadiazol groups are aromatic, contributing to the compound’s stability. The oxirane is a three-membered ring, which would add some strain to the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the fluorophenyl group might increase its lipophilicity, affecting its solubility in different solvents.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended to be a drug, it would interact with biological targets in the body. Without more information, it’s hard to predict the exact mechanism.

Future Directions

The future research directions would depend on the intended use of this compound. If it’s a potential drug, future studies might focus on its pharmacokinetics, pharmacodynamics, and toxicity. If it’s intended for use in materials science, research might focus on its physical properties and potential applications.